Cas no 1337242-76-8 (3-(4-ethoxy-3-methoxyphenyl)morpholine)

• Product Name: 3-(4-ethoxy-3-methoxyphenyl)morpholine
• CAS No: 1337242-76-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6540396
• PubChem ID: 116989205
• Update Time: 2025-07-22

3-(4-ethoxy-3-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxy-3-methoxyphenyl)morpholine
• EN300-1815423
• 1337242-76-8

• Inchi： 1S/C13H19NO3/c1-3-17-12-5-4-10(8-13(12)15-2)11-9-16-7-6-14-11/h4-5,8,11,14H,3,6-7,9H2,1-2H3
• InChI Key： ZEZBCCGBZDPWBY-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=C(C=2)OC)OCC)C1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(4-ethoxy-3-methoxyphenyl)morpholine

Research Brief on 3-(4-ethoxy-3-methoxyphenyl)morpholine (CAS: 1337242-76-8): Recent Advances and Applications

3-(4-ethoxy-3-methoxyphenyl)morpholine (CAS: 1337242-76-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its morpholine core and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for developing novel therapeutics.

Recent research has focused on the compound's role as a modulator of specific biological targets. A study published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy as a selective inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. The study demonstrated that 3-(4-ethoxy-3-methoxyphenyl)morpholine exhibits a high binding affinity to these kinases, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain cancers.

Another area of interest is the compound's pharmacokinetic profile. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the metabolic stability and bioavailability of 3-(4-ethoxy-3-methoxyphenyl)morpholine in preclinical models. The results indicated favorable oral bioavailability and moderate half-life, making it a viable candidate for further drug development. However, the study also noted the need for structural optimization to enhance its metabolic stability in human models.

The synthesis of 3-(4-ethoxy-3-methoxyphenyl)morpholine has also been a subject of recent advancements. A novel synthetic route, published in Organic Process Research & Development (2023), reported a more efficient and scalable method for producing this compound. The new method utilizes a palladium-catalyzed coupling reaction, which significantly improves yield and reduces the formation of by-products. This development is expected to facilitate larger-scale production for further preclinical and clinical studies.

In addition to its therapeutic potential, 3-(4-ethoxy-3-methoxyphenyl)morpholine has been explored for its applications in chemical biology. A recent study in ACS Chemical Biology (2024) utilized this compound as a molecular probe to investigate the role of specific signaling pathways in cellular processes. The findings provided valuable insights into the mechanistic underpinnings of these pathways, opening new avenues for targeted drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-ethoxy-3-methoxyphenyl)morpholine. Issues such as off-target effects, potential toxicity, and the need for further optimization of its pharmacodynamic properties must be addressed. Ongoing research is focused on these aspects, with several collaborative efforts between academia and industry aimed at advancing this compound toward clinical trials.

In conclusion, 3-(4-ethoxy-3-methoxyphenyl)morpholine (CAS: 1337242-76-8) represents a compelling area of research in the field of medicinal chemistry. Its diverse pharmacological properties, coupled with recent advancements in synthesis and application, underscore its potential as a valuable tool for drug discovery and chemical biology. Future studies will be critical in determining its ultimate therapeutic utility and commercial viability.